4-????????????-6-????
Overview
Description
4-Methylimidazole (4-MI) is a heterocyclic aromatic compound that is used as a food and beverage additive. It is a colorant used in the production of caramelized foods and beverages and is also used as a preservative in some soft drinks. 4-MI is a common food additive and has been approved by the Food and Drug Administration (FDA) for use in food and beverages.
Mechanism of Action
The mechanism of action of 4-????????????-6-???? is not yet fully understood, but it is known to interact with various proteins and enzymes in the body. It is thought to act as an antioxidant, scavenging reactive oxygen species, and as an anti-inflammatory agent, suppressing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
4-Methylimidazole has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect cells from oxidative stress. It has also been found to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6.
Advantages and Limitations for Lab Experiments
The use of 4-????????????-6-???? in lab experiments has several advantages and limitations. One advantage is that it is relatively easy to obtain and use in experiments. Additionally, it is relatively safe to use in lab experiments and has been found to be nontoxic. However, one limitation is that it is not as widely studied as other compounds and its effects are not fully understood.
Future Directions
There are a number of potential future directions for the study of 4-????????????-6-????. These include further research into its mechanism of action, its potential use as an anti-cancer agent, and its potential use as an antioxidant. Additionally, further studies could be conducted to determine its potential use as an anti-inflammatory agent and its potential use in the treatment of other diseases. Further research could also be conducted to determine its effects on other biochemical and physiological processes. Finally, additional studies could be conducted to determine its safety and efficacy in humans.
Synthesis Methods
4-Methylimidazole is synthesized through the reaction of formaldehyde and ammonia in the presence of a catalyst. The reaction is carried out at a temperature of about 70°C and the product is then purified by distillation and crystallization.
Scientific Research Applications
4-Methylimidazole has been studied extensively in scientific research and has been found to have a variety of biological activities. It has been used in studies of cancer, inflammation, and oxidative stress. It has also been studied for its potential use as an antifungal agent, an antioxidant, and an anti-inflammatory agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 4-????????????-6-???? involves the use of organic synthesis techniques to create the desired chemical structure.", "Starting Materials": [ "Benzene", "Ethylene", "Chlorine", "Sodium hydroxide", "Sulfuric acid", "Acetic anhydride", "Sodium acetate", "Methanol", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Chlorination of benzene using chlorine and sulfuric acid to form chlorobenzene", "Step 2: Ethylation of chlorobenzene using ethylene and aluminum chloride to form ethylbenzene", "Step 3: Oxidation of ethylbenzene using potassium permanganate and sulfuric acid to form acetophenone", "Step 4: Friedel-Crafts acylation of acetophenone using acetic anhydride and aluminum chloride to form 4-acetylacetophenone", "Step 5: Reduction of 4-acetylacetophenone using sodium borohydride and methanol to form 4-hydroxyacetophenone", "Step 6: Bromination of 4-hydroxyacetophenone using bromine and sodium hydroxide to form 4-bromo-2-hydroxyacetophenone", "Step 7: Reduction of 4-bromo-2-hydroxyacetophenone using hydrogen gas and palladium on carbon to form 4-bromo-2-hydroxyethylbenzene", "Step 8: Alkylation of 4-bromo-2-hydroxyethylbenzene using ethylene oxide and potassium hydroxide to form 4-bromo-2-(2-hydroxyethyl)phenol", "Step 9: Methylation of 4-bromo-2-(2-hydroxyethyl)phenol using dimethyl sulfate and sodium hydroxide to form 4-bromo-2-(2-hydroxyethyl)-6-methylphenol" ] } | |
CAS RN |
53867-94-0 |
Molecular Formula |
C10H10N2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
